N-(3-pyridinylmethyl)-3-[1-(tetrahydro-3-thienyl)-4-piperidinyl]propanamide

• IUPAC Name: N-(pyridin-3-ylmethyl)-3-[1-(thiolan-3-yl)piperidin-4-yl]propanamide
• InChI: InChI=1S/C18H27N3OS/c22-18(20-13-16-2-1-8-19-12-16)4-3-15-5-9-21(10-6-15)17-7-11-23-14-17/h1-2,8,12,15,17H,3-7,9-11,13-14H2,(H,20,22)
• InChI Key: XOEVVMQYYYHFKC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CCC(=O)NCC2=CN=CC=C2)C3CCSC3
• Molecular Formula: C18H27N3OS
• Molecular Weight: 333.5 g/mol

Description

N-(3-pyridinylmethyl)-3-[1-(tetrahydro-3-thienyl)-4-piperidinyl]propanamide, commonly known as NPTP, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of compounds known as piperidine derivatives and has been found to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of NPTP is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters, including dopamine, serotonin, and norepinephrine. It has also been found to inhibit the activity of certain enzymes, including cyclooxygenase and lipoxygenase.
Biochemical and Physiological Effects:
NPTP has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and pain, inhibit tumor growth, and improve cognitive function. It has also been found to have neuroprotective effects and to improve motor function in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of NPTP is its broad range of biological activities, which makes it a useful tool for studying various disease models. It is also relatively easy to synthesize and purify, which makes it a cost-effective choice for lab experiments. However, one limitation of NPTP is that its mechanism of action is not fully understood, which makes it difficult to interpret some of the results obtained from experiments.

Future Directions

There are several potential future directions for research on NPTP. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Parkinson's and Alzheimer's disease. Another area of interest is its potential use in the treatment of inflammation and pain. Additionally, further research is needed to fully understand the mechanism of action of NPTP and its potential applications in various disease models.

Scientific Research Applications

NPTP has been extensively studied for its potential therapeutic applications. It has been found to exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and analgesic properties. It has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and depression.